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Compound of Interest

Compound Name: Diethyl methyl malonate

Cat. No.: B8451518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density of diethyl methyl
malonate, a key reagent in pharmaceutical synthesis and other chemical industries. This

document outlines the physical properties of diethyl methyl malonate, with a focus on its

density, and provides detailed experimental protocols for its accurate determination.

Introduction
Diethyl methyl malonate (CAS No. 609-08-5) is a diester of methylmalonic acid with the

chemical formula C₈H₁₄O₄. It is a colorless liquid with a faint, pleasant odor. In the

pharmaceutical industry, diethyl methyl malonate is a versatile precursor for the synthesis of

a variety of active pharmaceutical ingredients (APIs), including barbiturates and non-steroidal

anti-inflammatory drugs (NSAIDs). Its utility in organic synthesis stems from the reactivity of the

alpha-proton to the two carbonyl groups, which allows for a wide range of alkylation and

acylation reactions. Accurate knowledge of its physical properties, particularly its density, is

crucial for process design, reaction monitoring, and quality control in drug development and

manufacturing.

Physicochemical Properties of Diethyl Methyl
Malonate
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A summary of the key physicochemical properties of diethyl methyl malonate is presented

below.

Property Value Reference

Molecular Formula C₈H₁₄O₄ [1]

Molecular Weight 174.19 g/mol

Density 1.022 g/mL at 20 °C [2]

1.055 g/mL at 25 °C

Specific Gravity 1.020 - 1.025 at 20 °C [3]

Boiling Point 198-199 °C [2]

Refractive Index 1.413 at 20 °C [2]

Experimental Determination of Density
The density of a liquid can be determined using several methods. The pycnometer method is a

precise and widely used technique for determining the density of liquids and is described in

detail below.

The Pycnometer Method
A pycnometer is a glass flask with a specific, accurately known volume. By weighing the

pycnometer empty, filled with a reference liquid of known density (e.g., deionized water), and

then filled with the sample liquid, the density of the sample can be determined with high

precision.

Materials and Equipment:

Pycnometer (e.g., 25 mL or 50 mL) with a ground-glass stopper containing a capillary bore

Analytical balance (readable to at least 0.1 mg)

Constant temperature water bath
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Thermometer

Deionized water

Diethyl methyl malonate sample

Acetone or other suitable solvent for cleaning and drying

Lint-free tissues

Protocol:

Cleaning and Calibration of the Pycnometer:

Thoroughly clean the pycnometer and its stopper with a suitable solvent (e.g., acetone)

and then with deionized water.

Dry the pycnometer completely in an oven or by rinsing with a volatile solvent and passing

a stream of dry air or nitrogen.

Allow the pycnometer to equilibrate to room temperature in a desiccator.

Carefully weigh the empty, dry pycnometer with its stopper on an analytical balance.

Record this mass as m₀.

Fill the pycnometer with deionized water that has been equilibrated to a known, constant

temperature (e.g., 20 °C) in a water bath. Ensure the water is free of air bubbles.

Insert the stopper, allowing excess water to emerge from the capillary. The capillary should

be completely filled with no air bubbles.

Carefully wipe the outside of the pycnometer dry with a lint-free tissue.

Weigh the pycnometer filled with water. Record this mass as m₁.

The volume of the pycnometer (V) at the calibration temperature can be calculated using

the known density of water (ρ_water) at that temperature: V = (m₁ - m₀) / ρ_water
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Density Determination of Diethyl Methyl Malonate:

Empty the pycnometer and dry it thoroughly as described in step 1.

Fill the dry pycnometer with the diethyl methyl malonate sample, which has been

equilibrated to the same constant temperature as the water in the calibration step.

Insert the stopper, allowing the excess liquid to emerge from the capillary.

Wipe the outside of the pycnometer dry.

Weigh the pycnometer filled with diethyl methyl malonate. Record this mass as m₂.

Calculation of Density:

The mass of the diethyl methyl malonate sample (m_sample) is m₂ - m₀.

The density of the diethyl methyl malonate (ρ_sample) at the experimental temperature

is calculated as: ρ_sample = (m₂ - m₀) / V

or

ρ_sample = [(m₂ - m₀) / (m₁ - m₀)] * ρ_water

Visualizations
Caption: Experimental workflow for determining the density of diethyl methyl malonate using

the pycnometer method.
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Caption: Chemical structure of diethyl methyl malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8451518?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8451518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

